Cas no 537712-89-3 ( )

• Product Name: &nbsp
• CAS No: 537712-89-3
• MF: C₁₁H₈ClNO₂S
• MW: 253.704720497131
• MDL: MFCD11221419
• CID: 939123
• PubChem ID: 53440100
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(4-chloro-phenyl)-thiazole-5-carboxylic acid
• 4-(4-chlorophenyl)-2-methyl-1,3-thiazole-5-carboxylic acid
• 4-(4-CHLOROPHENYL)-2-METHYL-5-THIAZOLECARBOXYLIC ACID
• SCHEMBL1398715
• DTXSID50702365
• 4-(4-Chlorophenyl)-2-methylthiazole-5-carboxylic acid
• 537712-89-3
• DB-356171
• IHJJJAJPBIRHNN-UHFFFAOYSA-N
• 4-(4-Chloro-phenyl)-2-methyl-thiazole-5-carboxylic acid
•  

• MDL： MFCD11221419
• Inchi： 1S/C11H8ClNO2S/c1-6-13-9(10(16-6)11(14)15)7-2-4-8(12)5-3-7/h2-5H,1H3,(H,14,15)
• InChI Key： IHJJJAJPBIRHNN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C(=O)O)SC(C)=N1

Computed Properties

• Exact Mass: 252.99654
• Monoisotopic Mass: 252.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 50.19